N'-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide

• IUPAC Name: N-[(E)-(2,3-dichlorophenyl)methylideneamino]-4-methylbenzamide
• InChI: InChI=1S/C15H12Cl2N2O/c1-10-5-7-11(8-6-10)15(20)19-18-9-12-3-2-4-13(16)14(12)17/h2-9H,1H3,(H,19,20)/b18-9+
• InChI Key: IODFEMCCAVKBOI-GIJQJNRQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NN=CC2=C(C(=CC=C2)Cl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/N=C/C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H12Cl2N2O
• Molecular Weight: 307.2 g/mol

Description

N’-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide is a chemical compound known for its unique structure and potential applications in various fields. This compound is characterized by the presence of a dichlorobenzylidene group attached to a methylbenzohydrazide moiety, making it a valuable subject of study in organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide typically involves the condensation reaction between 2,3-dichlorobenzaldehyde and 4-methylbenzohydrazide. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The reaction mixture is heated to facilitate the formation of the desired product, which is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of N’-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of automated systems ensures consistent product quality and efficient production rates.

Chemical Reactions Analysis

Types of Reactions

N’-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The dichlorobenzylidene group can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles can be used in substitution reactions, often under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N’-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N’-(2,4-dichlorobenzylidene)-2,4-dihydroxybenzohydrazide
• N’-(2,6-dichlorobenzylidene)-2,4-dihydroxybenzohydrazide
• N’-(3,4-dichlorobenzylidene)-2-hydroxybenzohydrazide

Uniqueness

N’-(2,3-dichlorobenzylidene)-4-methylbenzohydrazide is unique due to its specific substitution pattern on the benzylidene group, which can influence its reactivity and biological activity. This makes it a valuable compound for studying structure-activity relationships and developing new derivatives with enhanced properties.